Cas no 2138105-42-5 (methyl 2-azabicyclo3.2.0heptane-1-carboxylate)

• Product Name: methyl 2-azabicyclo3.2.0heptane-1-carboxylate
• CAS No: 2138105-42-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5929267
• PubChem ID: 141213145
• Update Time: 2025-06-25

methyl 2-azabicyclo3.2.0heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-azabicyclo3.2.0heptane-1-carboxylate
• methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate
• EN300-1267146
• 2138105-42-5

• Inchi： 1S/C8H13NO2/c1-11-7(10)8-4-2-6(8)3-5-9-8/h6,9H,2-5H2,1H3
• InChI Key： KEBPTPAVMXCJEH-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC1CCN2)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-azabicyclo3.2.0heptane-1-carboxylate

Methyl 2-Azabicyclo[3.2.0]Heptane-1-Carboxylate: A Comprehensive Overview

Methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate, also known by its CAS number 2138105-42-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, stability, and biological activity.

The molecular structure of methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate is characterized by a bicyclic framework with a nitrogen atom at the bridgehead position, which contributes to its rigid conformation and potential for bioactivity. The carboxylate group attached to the bicyclic system further enhances its functional versatility, making it a promising candidate for various chemical modifications and biological assays.

Recent studies have focused on the synthesis of this compound, with researchers exploring efficient routes to achieve high yields and purity. One notable approach involves the use of ring-closing metathesis, which has proven to be both time-efficient and environmentally friendly compared to traditional multi-step syntheses. Additionally, computational chemistry tools such as density functional theory (DFT) have been employed to predict the compound's electronic properties and reactivity, providing valuable insights for further optimization.

In terms of biological activity, methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate has shown potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system disorders. Preclinical studies suggest that it may act as an agonist or antagonist at specific receptor sites, depending on its structural configuration. These findings have sparked interest in its application as a lead compound for drug discovery programs targeting conditions such as anxiety, depression, and neurodegenerative diseases.

Moreover, the compound's stability under physiological conditions has been a subject of investigation. Researchers have found that the bicyclic structure imparts resistance to enzymatic degradation, which is a critical factor for drugs requiring prolonged activity in vivo. This property underscores its suitability for development into sustained-release formulations or targeted drug delivery systems.

Another area of active research involves the exploration of methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate's interactions with biomolecules such as proteins and nucleic acids. Advanced techniques like X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been utilized to map these interactions at atomic resolution, providing a deeper understanding of its binding mechanisms.

In conclusion, methyl 2-azabicyclo[3.2.0]heptane-1-carboxylate represents a compelling example of how structural complexity can be harnessed to design compounds with diverse functional properties. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications in the pharmaceutical sector.